3-[2-(4-ethoxyphenyl)-1,3-thiazol-4-yl]-7-hydroxy-6-nitro-2H-chromen-2-one

• IUPAC Name: 3-[2-(4-ethoxyphenyl)-1,3-thiazol-4-yl]-7-hydroxy-6-nitrochromen-2-one
• InChI: InChI=1S/C20H14N2O6S/c1-2-27-13-5-3-11(4-6-13)19-21-15(10-29-19)14-7-12-8-16(22(25)26)17(23)9-18(12)28-20(14)24/h3-10,23H,2H2,1H3
• InChI Key: YHGRCGZFQAVSIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=CS2)C3=CC4=CC(=C(C=C4OC3=O)O)[N+](=O)[O-]
• Molecular Formula: C20H14N2O6S
• Molecular Weight: 410.4 g/mol

Description

3-[2-(4-ethoxyphenyl)-1,3-thiazol-4-yl]-7-hydroxy-6-nitro-2H-chromen-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. This compound is also known as EHT 1864 and is a small molecule inhibitor of Rho-associated protein kinase (ROCK). ROCK is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell proliferation, migration, and contraction.

Mechanism of Action

EHT 1864 inhibits ROCK by binding to the ATP-binding site of the kinase domain, which prevents the kinase from phosphorylating downstream targets. This inhibition leads to a decrease in actomyosin contractility and cell migration, which are essential processes in cancer metastasis and fibrosis.
Biochemical and Physiological Effects:
EHT 1864 has been shown to have several biochemical and physiological effects. It has been found to reduce the phosphorylation of myosin light chain, which is a downstream target of ROCK. Additionally, EHT 1864 has been shown to reduce the expression of fibrosis-related genes in animal models of liver and lung diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using EHT 1864 in lab experiments is its specificity for ROCK inhibition. This specificity allows researchers to investigate the role of ROCK in various cellular processes without affecting other kinases. However, one of the limitations of using EHT 1864 is its limited solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for research on EHT 1864. One potential area of research is investigating its use in combination with other anti-cancer drugs to enhance its efficacy. Additionally, future studies could investigate the use of EHT 1864 in treating other fibrotic disorders, such as kidney and heart diseases. Finally, future research could focus on developing more soluble forms of EHT 1864 to enhance its use in lab experiments.
In conclusion, EHT 1864 is a small molecule inhibitor of ROCK that has gained significant attention in the scientific community due to its potential use in various fields. Its specificity for ROCK inhibition and its ability to reduce cancer cell migration and fibrosis make it a promising candidate for future research.

Synthesis Methods

The synthesis of EHT 1864 involves a multi-step process that includes the reaction of 4-ethoxybenzaldehyde with thiourea to form 2-(4-ethoxyphenyl)-1,3-thiazole-4-carbaldehyde. This intermediate is then reacted with 7-hydroxy-6-nitro-2H-chromen-2-one in the presence of a base to form the final product, 3-[2-(4-ethoxyphenyl)-1,3-thiazol-4-yl]-7-hydroxy-6-nitro-2H-chromen-2-one.

Scientific Research Applications

EHT 1864 has been used in various scientific research studies to investigate the role of ROCK in different cellular processes. It has been shown to inhibit the migration and invasion of cancer cells, indicating its potential use in cancer treatment. Additionally, EHT 1864 has been found to reduce fibrosis in animal models of liver and lung diseases, suggesting its potential use in treating fibrotic disorders.